![molecular formula C19H28N2O5S B4876404 5-{4-[(4-isobutylphenyl)sulfonyl]-1-piperazinyl}-5-oxopentanoic acid](/img/structure/B4876404.png)
5-{4-[(4-isobutylphenyl)sulfonyl]-1-piperazinyl}-5-oxopentanoic acid
Overview
Description
5-{4-[(4-isobutylphenyl)sulfonyl]-1-piperazinyl}-5-oxopentanoic acid, also known as IBOPA, is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a piperazine derivative that has shown promising results in various studies, particularly in the fields of neuroscience and pharmacology.
Mechanism of Action
The mechanism of action of 5-{4-[(4-isobutylphenyl)sulfonyl]-1-piperazinyl}-5-oxopentanoic acid involves its interaction with sigma-1 receptors. It has been shown to modulate the activity of these receptors, leading to various downstream effects. 5-{4-[(4-isobutylphenyl)sulfonyl]-1-piperazinyl}-5-oxopentanoic acid has been shown to increase the release of neurotransmitters, such as dopamine and acetylcholine, and to modulate ion channel activity. It has also been shown to have neuroprotective effects, potentially through its ability to regulate calcium signaling and protein folding.
Biochemical and Physiological Effects:
5-{4-[(4-isobutylphenyl)sulfonyl]-1-piperazinyl}-5-oxopentanoic acid has been shown to have various biochemical and physiological effects. It has been shown to increase the release of neurotransmitters, such as dopamine and acetylcholine, and to modulate ion channel activity. It has also been shown to have neuroprotective effects, potentially through its ability to regulate calcium signaling and protein folding. Additionally, 5-{4-[(4-isobutylphenyl)sulfonyl]-1-piperazinyl}-5-oxopentanoic acid has been shown to modulate the activity of various enzymes, such as nitric oxide synthase and cyclooxygenase-2.
Advantages and Limitations for Lab Experiments
5-{4-[(4-isobutylphenyl)sulfonyl]-1-piperazinyl}-5-oxopentanoic acid has several advantages for lab experiments. It is a highly specific tool that can be used to study the role of sigma-1 receptors in various cellular processes. It has been shown to have high affinity and selectivity for sigma-1 receptors, making it a useful tool for studying these receptors. However, 5-{4-[(4-isobutylphenyl)sulfonyl]-1-piperazinyl}-5-oxopentanoic acid also has some limitations. It is a relatively complex compound that requires a multistep synthesis process, which can be time-consuming and expensive. Additionally, it has low solubility in water, which can limit its use in certain experimental settings.
Future Directions
There are several future directions for research on 5-{4-[(4-isobutylphenyl)sulfonyl]-1-piperazinyl}-5-oxopentanoic acid. One potential area of study is its potential applications in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. 5-{4-[(4-isobutylphenyl)sulfonyl]-1-piperazinyl}-5-oxopentanoic acid has been shown to have neuroprotective effects and to modulate the activity of various enzymes involved in neurodegeneration. Another potential area of study is its potential applications in cancer research. 5-{4-[(4-isobutylphenyl)sulfonyl]-1-piperazinyl}-5-oxopentanoic acid has been shown to have anticancer properties, potentially through its ability to modulate the activity of various enzymes involved in cancer progression. Finally, further studies are needed to elucidate the precise mechanism of action of 5-{4-[(4-isobutylphenyl)sulfonyl]-1-piperazinyl}-5-oxopentanoic acid and its downstream effects on cellular processes.
Scientific Research Applications
5-{4-[(4-isobutylphenyl)sulfonyl]-1-piperazinyl}-5-oxopentanoic acid has been studied extensively for its potential applications in scientific research, particularly in the fields of neuroscience and pharmacology. It has been shown to have a high affinity for sigma-1 receptors, which are involved in various physiological processes, including neurotransmission, ion channel regulation, and cell survival. 5-{4-[(4-isobutylphenyl)sulfonyl]-1-piperazinyl}-5-oxopentanoic acid has been used as a tool to study the role of sigma-1 receptors in various cellular processes, such as calcium signaling and protein folding.
properties
IUPAC Name |
5-[4-[4-(2-methylpropyl)phenyl]sulfonylpiperazin-1-yl]-5-oxopentanoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H28N2O5S/c1-15(2)14-16-6-8-17(9-7-16)27(25,26)21-12-10-20(11-13-21)18(22)4-3-5-19(23)24/h6-9,15H,3-5,10-14H2,1-2H3,(H,23,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RACSVKSWAKABQC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C(=O)CCCC(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H28N2O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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